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Compound of Interest

tert-Butyl 2-chloro-4-
Compound Name:
fluorobenzoate

Cat. No.: B1294263

tert-Butyl 2-chloro-4-fluorobenzoate (CAS 911314-43-7) is a halogenated aromatic ester that
serves as a valuable intermediate in organic synthesis. Its utility in the construction of more
complex molecules makes it a compound of interest for researchers in medicinal chemistry and
drug development. The presence of chloro and fluoro substituents on the benzene ring,
combined with the bulky tert-butyl ester, provides a unique combination of reactivity and steric
hindrance that can be strategically employed in synthetic pathways. While its primary
application lies as a building block, the incorporation of tert-butyl groups in final drug products
is a known strategy to enhance potency or modulate metabolic stability.[1]

This guide is intended for researchers, scientists, and drug development professionals who will
be handling this compound. As a Senior Application Scientist, the aim is to provide not just a
set of safety rules, but a deeper understanding of the ‘why' behind these recommendations,
grounded in the chemical properties of the molecule. The following sections will provide a
comprehensive overview of the known safety data, protocols for safe handling, and emergency
procedures, ensuring a self-validating system of laboratory safety.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. Below is a summary of the available data for tert-Butyl 2-
chloro-4-fluorobenzoate.
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Property Value Source
CAS Number 911314-43-7 [2][3]
Molecular Formula C11H12CIFO2 [2][3]
Molecular Weight 230.66 g/mol [2][3]
Storage Temperature 2-8°C, sealed in dry conditions  [3]

Note: A complete, experimentally verified dataset for properties like boiling point, melting point,
and density is not readily available in the public domain. Researchers should handle the
compound assuming it may have properties requiring careful control of conditions.

Hazard Identification and GHS Classification

Based on available supplier safety information, tert-Butyl 2-chloro-4-fluorobenzoate is
classified with the following hazards.[3]

GHS Pictogram Signal Word Hazard Statements

H315: Causes skin irritation.
Warning H319: Causes serious eye

irritation.

This classification indicates that the primary routes of hazardous exposure are dermal and
ocular. The irritant nature of the compound is likely due to the reactivity of the halogenated
aromatic ring.

Safe Handling and Personal Protective Equipment
(PPE)

Given the known hazards, a stringent set of handling protocols is required. The following
workflow is designed to mitigate risks during the use of tert-Butyl 2-chloro-4-fluorobenzoate
in a laboratory setting.

Pre-Experiment Risk Assessment Workflow
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Caption: Risk assessment and mitigation workflow for handling tert-Butyl 2-chloro-4-

fluorobenzoate.

Step-by-Step Handling Protocol

Engineering Controls: All manipulations of tert-Butyl 2-chloro-4-fluorobenzoate, including
weighing and transferring, must be conducted in a certified chemical fume hood to prevent
inhalation of any potential vapors or aerosols.

Personal Protective Equipment:

o Eye Protection: Chemical safety goggles are mandatory to protect against splashes that
can cause serious eye irritation.[4]

o Hand Protection: Wear nitrile or neoprene gloves that are appropriate for handling
chlorinated organic compounds. Always inspect gloves for any signs of degradation or
puncture before use.

o Body Protection: A standard laboratory coat should be worn and kept fully buttoned.

Hygiene Measures:

o Avoid contact with skin, eyes, and clothing.

o Wash hands thoroughly with soap and water after handling the compound and before
leaving the laboratory.[4]

o Do not eat, drink, or smoke in areas where the chemical is handled or stored.[5]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[3][6] The
recommended storage temperature is between 2-8°C.[3]

Emergency Procedures

In the event of an accidental exposure or spill, the following procedures should be followed

immediately.
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First-Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Skin Contact: Remove all contaminated clothing and wash the affected area with plenty of
soap and water. If skin irritation occurs, seek medical advice.[4]

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial
respiration. If breathing is difficult, administer oxygen. Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Spill Response

Evacuate the immediate area.
Ensure proper PPE is worn before attempting to clean the spill.

For small spills, absorb the material with an inert, non-combustible absorbent material (e.g.,
sand, vermiculite).

Collect the absorbed material into a suitable container for disposal.
Ventilate the area and wash the spill site after the material has been removed.

For large spills, contact your institution's environmental health and safety department.

Toxicological and Ecological Information

To date, comprehensive toxicological and ecological studies for tert-Butyl 2-chloro-4-

fluorobenzoate have not been widely published. However, the hazards of similar halogenated

aromatic compounds should be considered. Many such compounds can be harmful to aquatic

life with long-lasting effects. Therefore, it is imperative that this compound is not released into

the environment. All waste materials should be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.
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Conclusion

tert-Butyl 2-chloro-4-fluorobenzoate is a valuable research chemical with defined hazards of
skin and serious eye irritation. While a complete safety profile is not yet available, a cautious
and informed approach based on its known hazards and the properties of structurally related
molecules is essential for its safe use. By adhering to the principles of risk assessment,
employing appropriate engineering controls and PPE, and being prepared for emergencies,
researchers can confidently and safely utilize this compound in their pursuit of scientific
discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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